7,8-Dimethyl-2,7-diazabicyclo[3.3.0]octane

• Molecular Formula: C8H16N2
• Molecular Weight: 140.23 g/mol
• IUPAC Name: 5,6-dimethyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole
• InChI: InChI=1S/C8H16N2/c1-6-8-7(3-4-9-8)5-10(6)2/h6-9H,3-5H2,1-2H3
• InChI Key: LWDRVCICIVUUKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1C2C(CCN2)CN1C

Description

7,8-Dimethyl-2,7-diazabicyclo[3.3.0]octane is a useful research compound. Its molecular formula is C8H16N2 and its molecular weight is 140.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

10.8 g (46.9 mmol) of 2-benzyl-7,8-dimethyl-2,7-diazabicyclo[3.3.0]octane in 200 ml of ethanol are hydrogenated at 100° C. and 100 bar on 2.5 g of palladium-active carbon. The catalyst is filtered off with suction, the filtrate is concentrated and the residue is distilled.

Synthesis routes and methods II

Procedure details

10.8 g (46.9 mmol) of 2-benzyl-2,7-diazabicyclo[3.3.0]octane in 200 ml of ethanol are hydrogenated at 100° C. and 100 bar on 2.5 g of palladium-active carbon. The catalyst is filtered off with suction, the filtrate is concentrated and the residue is distilled.